Cas no 10202-87-6 (1-(3-Amino-2-nitrophenyl)ethanone)

• Product Name: 1-(3-Amino-2-nitrophenyl)ethanone
• CAS No: 10202-87-6
• MF: C₈H₈N₂O₃
• MW: 180.16072177887
• CID: 4937381
• Update Time: 2025-06-08

1-(3-Amino-2-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-2-nitrophenyl)ethanone
• 2'-Nitro-3'-aminoacetophenone
• 1-(3-amino-2-nitro-phenyl)ethanone
• AK672062
• 1-(3-Amino-2-nitrophenyl)ethanone

• Inchi： 1S/C8H8N2O3/c1-5(11)6-3-2-4-7(9)8(6)10(12)13/h2-4H,9H2,1H3
• InChI Key： SZKDXWIWZZKYTG-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 1.3
• Topological Polar Surface Area: 88.9

Additional information on 1-(3-Amino-2-nitrophenyl)ethanone

Professional Overview of 1-(3-Amino-2-nitrophenyl)ethanone (CAS No: 10202-87-6)

1-(3-Amino-2-nitrophenyl)ethanone, a benzene derivative bearing both amino and nitro functional groups, has garnered significant attention in recent years due to its unique physicochemical properties and emerging applications in chemical biology. This compound, identified by the CAS registry number 10202-87-6, exhibits remarkable versatility as a synthetic intermediate, enabling researchers to explore its potential across diverse fields such as drug discovery, fluorescent probe development, and catalytic chemistry. Recent advancements in computational modeling and high-throughput screening have revealed novel pathways for optimizing its utility in biomedical contexts.

In structural terms, the molecule combines the electron-withdrawing nitro group at the 2-position with an electron-donating amino substituent at the 3-position of the phenyl ring. This configuration creates a dynamic electronic environment that modulates reactivity patterns observed in nitrophenyl acetophenones. A 2023 study published in Journal of Medicinal Chemistry demonstrated how this electronic interplay enhances binding affinity toward tyrosinase enzymes, a key target in melanoma research. The conjugated system formed between the nitro group and carbonyl moiety also imparts distinct photophysical characteristics, making it an ideal candidate for nitrophenyl-based fluorescent sensors.

Synthetic methodologies for preparing this compound have evolved significantly since its initial isolation. Traditional approaches involving nitration followed by acetylation are being supplanted by more efficient protocols utilizing microwave-assisted synthesis and transition metal catalysts. Researchers at MIT reported a novel palladium-catalyzed synthesis route in Nature Catalysis (Jan 2024), which achieves >95% yield under mild conditions while minimizing side reactions typically associated with nitration processes. This advancement underscores the compound's growing importance as a readily accessible building block in medicinal chemistry.

Biochemical studies reveal intriguing interactions between 3-amino-4-nitroacetophenone (another common nomenclature variant) and cellular signaling pathways. A groundbreaking 2024 paper from Stanford University highlighted its ability to selectively inhibit JAK/STAT signaling without affecting other kinase families, offering new possibilities for autoimmune disease therapeutics. Structural analogs synthesized using this compound as a scaffold have shown improved pharmacokinetic profiles compared to earlier generations of small molecule inhibitors.

In diagnostic applications, this compound's photochemical properties are being leveraged to create next-generation biosensors. A collaborative study between ETH Zurich and Pfizer demonstrated its use as a pH-sensitive fluorophore capable of real-time monitoring within live cells (Advanced Materials, March 2024). The nitro group's redox activity coupled with the amino substituent's protonation behavior enables tunable fluorescence emission spectra ideal for intracellular imaging applications.

Cutting-edge research now explores its role in targeted drug delivery systems through bioorthogonal chemistry principles. Scientists at the University of Tokyo developed a clickable variant by attaching azide groups to its amino substituent, enabling precise conjugation with therapeutic payloads (Angewandte Chemie International Edition, June 2024). This approach represents a paradigm shift in designing stimuli-responsive carriers that can release drugs specifically under tumor microenvironment conditions.

The compound's photophysical characteristics were further optimized through supramolecular assembly techniques described in a 2024 issue of Nano Letters. By incorporating it into mesoporous silica nanoparticles functionalized with cyclodextrin cavities, researchers achieved enhanced cellular uptake efficiency while maintaining optical stability - critical parameters for successful optical imaging agents.

In enzymology studies published last year (Bioorganic & Medicinal Chemistry Letters, October 2023), this compound exhibited reversible inhibition against matrix metalloproteinases (MMPs), suggesting potential utility in treating fibrotic diseases where MMP activity dysregulation plays a pathological role. The amino group's ability to form hydrogen bonds with enzyme active sites was identified as key to achieving submicromolar IC50 values without significant off-target effects.

Recent advances in computational chemistry have provided deeper insights into its molecular interactions. Density functional theory (DFT) calculations performed at Cambridge University revealed unexpected π-stacking interactions when combined with certain DNA sequences (Nucleic Acids Research, February 2024). These findings open new avenues for developing epigenetic modulators based on this scaffold through precise control of intermolecular forces.

Safety assessments conducted under modern guidelines show favorable toxicity profiles when used within recommended experimental parameters. Acute toxicity studies published in Toxicological Sciences (May 2024) indicated no observable adverse effects at concentrations below 5 mM when administered intraperitoneally to murine models - an important benchmark for preclinical evaluation of biomedical compounds.

The synthesis scalability has been improved through continuous flow chemistry systems detailed in a recent ACS Sustainable Chemistry report (September 2024). By integrating microreactor technology with real-time process analytical tools, researchers achieved consistent product quality while reducing solvent consumption by over 65%, aligning with current green chemistry initiatives.

In cancer research applications (Cancer Research Communications, July 2024), derivatives of this compound demonstrated synergistic effects when combined with standard chemotherapy agents through dual mechanism inhibition - simultaneously targeting metabolic pathways while inducing apoptosis via mitochondrial disruption mechanisms. The nitro group's reduction behavior under hypoxic tumor conditions was shown to activate prodrug characteristics selectively within malignant tissues.

Bioanalytical studies using advanced mass spectrometry techniques (Analytical Chemistry Highlights, November 2019) established reliable detection methods that enable precise quantification down to picomolar levels. These methodologies are now standard practice in pharmacokinetic evaluations involving similar aromatic amine derivatives used in drug discovery programs worldwide.

The unique combination of functional groups allows this compound to participate effectively in click chemistry reactions - particularly copper-free azide-alkyne cycloadditions - as reported in recent publications from Scripps Research Institute (JACS Au, April 9th issue). Such reactions facilitate rapid conjugation with biomolecules like antibodies or peptides without interfering with biological activities during formulation stages.

Surface modification strategies involving this compound have shown promise for enhancing material biocompatibility (Biomaterials Science, August 7th edition). When grafted onto polymeric substrates via amidation reactions using EDC coupling agents, it creates anti-fouling surfaces that resist nonspecific protein adsorption while maintaining desired functional properties for implantable medical devices development.

New analytical methods using time-resolved fluorescence spectroscopy (Talanta Journal Supplement Issue #56B) have enabled detailed mechanistic studies on how structural variations affect binding kinetics with target proteins. Researchers found that substituting the amino group with protected derivatives significantly prolonged residence time on cell membranes - critical information for optimizing drug half-life parameters during formulation optimization phases.